- Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles, Synthetic Communications, 2007, 37(17), 2861-2868
Cas no 924663-38-7 (Rabeprazole N-Oxide)
Rabeprazole N-Oxide structure
Product Name:Rabeprazole N-Oxide
CAS No:924663-38-7
MF:C18H21N3O4S
MW:375.442043066025
CID:827169
PubChem ID:16095899
Update Time:2024-12-09
Rabeprazole N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-(((1H-Benzo[d]imidazol-2-yl)sulfinyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide
- Rabeprazole N-Oxide
- 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfinyl]-1H-benzimidazole
- 2-[[[1-Oxide-4-(3-methoxypropoxy)-3-methyl-2-pyridinyl]methyl]sulfinyl]-1H-benzimida
- 2-[[[4-(3-METHOXYPROPOXY)-3-METHYL-1-OXIDO-PYRIDIN-2-YL]METHYL]SULFINYL]-1H-BENZO[D]IMIDAZOLE
- 2-[[[4-[3-methoxypropoxy]-3-methyl-2-pyridinyl]-methyl]sulfinyl]-1H-benzimidazole N-oxide
- 2-[4-(3-methoxypropoxy)-3-methyl-1-oxypyridin-2-yl-methylsulfinyl]-1H-benzimidazole
- 2-{[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-2-yl]methylsulfinyl}-1H-benzoimidazole
- 2-[[4-(3-Methoxypropoxy)-3-methyl-1-oxypyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole (ACI)
- 2-(((4-(3-Methoxypropoxy)-3-methyl-1-oxopyridin-2-yl)methyl)sulfinyl)-1H-benzimidazole
- 2-(((4-(3-Methoxypropoxy)-3-methyl-2-pyridinyl-1-oxide)methyl)sulphinyl)-1H-benzimidazoleRabeprazole N-oxide
- DTXSID70582520
- 2-({[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl}sulfinyl)-1H-benzimidazole
- RABEPRAZOLE SODIUM IMPURITY D (EP IMPURITY)
- DB-226381
- 1H-BENZIMIDAZOLE, 2-(((4-(3-METHOXYPROPOXY)-3-METHYL-1-OXIDO-2-PYRIDINYL)METHYL)SULFINYL)-
- RABEPRAZOLE N-OXIDE (USP IMPURITY)
- AKOS022186226
- EC 642-214-2
- 2-(((1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide (Rabeprazole Impurity
- CS-0166555
- 17Q1V00385
- AS-83386
- Rabeprazole Impurity
- F19231
- 2-((4-(3-Methoxypropoxy)-3-methyl-1-oxypyridin-2-yl)methylsulfinyl)-1H-benzimidazole
- RABEPRAZOLE N-OXIDE [USP IMPURITY]
- Q27251924
- 924663-38-7
- RABEPRAZOLE SODIUM IMPURITY D [EP IMPURITY]
- Rabeprazole Impurity B
- 2-(((RS)-(1H-BENZIMIDAZOL-2-YL)SULFINYL)METHYL)-4-(3-METHOXYPROPOXY)-3-METHYLPYRIDINE 1-OXIDE
- NS00004508
- UNII-17Q1V00385
-
- Inchi: 1S/C18H21N3O4S/c1-13-16(21(22)9-8-17(13)25-11-5-10-24-2)12-26(23)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
- InChI Key: ZOEQFVVMBAVTRU-UHFFFAOYSA-N
- SMILES: [O-][N+]1C(CS(C2NC3C(=CC=CC=3)N=2)=O)=C(C)C(OCCCOC)=CC=1
Computed Properties
- Exact Mass: 376.13300
- Monoisotopic Mass: 375.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 161-163°C
- Boiling Point: 699.3±65.0 °C at 760 mmHg
- Flash Point: 376.7±34.3 °C
- PSA: 109.72000
- LogP: 3.49850
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
Rabeprazole N-Oxide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
Rabeprazole N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529796-1g |
2-(((1H-Benzo[d]imidazol-2-yl)sulfinyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide |
924663-38-7 | 95% | 1g |
$1905 | 2023-02-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1598031-15MG |
Rabeprazole Related Compound B |
924663-38-7 | 15mg |
¥10902.39 | 2023-09-06 | ||
| TRC | R070495-1mg |
Rabeprazole N-Oxide |
924663-38-7 | 1mg |
$80.00 | 2023-05-17 | ||
| TRC | R070495-5mg |
Rabeprazole N-Oxide |
924663-38-7 | 5mg |
$ 119.00 | 2023-09-06 | ||
| TRC | R070495-25mg |
Rabeprazole N-Oxide |
924663-38-7 | 25mg |
$ 230.00 | 2023-09-06 | ||
| TRC | R070495-100mg |
Rabeprazole N-Oxide |
924663-38-7 | 100mg |
$ 667.00 | 2023-09-06 | ||
| TRC | R070495-250mg |
Rabeprazole N-Oxide |
924663-38-7 | 250mg |
$1352.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | Y1240942-5mg |
RABEPRAZOLE N-OXIDE |
924663-38-7 | 98% | 5mg |
$305 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1240942-25mg |
RABEPRAZOLE N-OXIDE |
924663-38-7 | 98% | 25mg |
$695 | 2024-06-06 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1598031-15MG |
924663-38-7 | 15MG |
¥15211.09 | 2023-01-05 |
Rabeprazole N-Oxide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 145 min, 0 °C; 15 min, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N,N′-Diisopropylethylenediamine Solvents: Water ; pH 6.5, rt
1.2 Reagents: Hydrogen peroxide Solvents: Chloroform ; rt; 10 h, rt
1.3 Reagents: N,N′-Diisopropylethylenediamine ; rt; 60 min, rt; 5 h, rt
1.4 Reagents: Hydrogen peroxide Solvents: Chloroform ; -10 °C; 1 h, -10 °C
1.5 Reagents: Sulfuric acid Solvents: Water ; neutralized, 25 °C
1.2 Reagents: Hydrogen peroxide Solvents: Chloroform ; rt; 10 h, rt
1.3 Reagents: N,N′-Diisopropylethylenediamine ; rt; 60 min, rt; 5 h, rt
1.4 Reagents: Hydrogen peroxide Solvents: Chloroform ; -10 °C; 1 h, -10 °C
1.5 Reagents: Sulfuric acid Solvents: Water ; neutralized, 25 °C
Reference
- Method for preparation of Rabeprazole intermediate impurity 2-{[4-(3-methoxypropoxy)-3-methyl-pyridin-oxide-2-yl]methylthio}-1H-benzimidazole, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Dichloromethane , Water ; rt → 0 °C
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, 0 °C
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, 0 °C
Reference
- Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetonitrile , Water ; pH 5, rt; rt → 5 °C
1.2 Reagents: Chlorosuccinimide , Sodium hydroxide Solvents: Water ; 0 - 5 °C; 2 h, 0 - 5 °C
1.2 Reagents: Chlorosuccinimide , Sodium hydroxide Solvents: Water ; 0 - 5 °C; 2 h, 0 - 5 °C
Reference
- Process for the preparation of a gastric acid secretion inhibitor, European Patent Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide , Water ; 12 h, rt
Reference
- Preparation of high-purity sodium rabeprazole by enzymic oxidation of rabeprazole thioether, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Acetonitrile , Water ; 20 °C; 5 h
1.2 Reagents: Sodium chloride , Sodium sulfite
1.3 Reagents: Formic acid ; pH 5
1.2 Reagents: Sodium chloride , Sodium sulfite
1.3 Reagents: Formic acid ; pH 5
Reference
- Process for the preparation of pyridinylmethylsulfinylbenzimidazoles (Rabeprazole) by reduction of the corresponding pyridine N-oxides, Canada, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone , Water ; 1 h, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform , Water ; 30 min, -10 °C; -10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water
1.4 Reagents: Acetic acid ; pH 8 - 8.5
1.5 Reagents: Sodium hydroxide Solvents: Water ; basified
1.6 Reagents: Acetic acid ; pH 8.5 - 9
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform , Water ; 30 min, -10 °C; -10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water
1.4 Reagents: Acetic acid ; pH 8 - 8.5
1.5 Reagents: Sodium hydroxide Solvents: Water ; basified
1.6 Reagents: Acetic acid ; pH 8.5 - 9
Reference
- Synthesis of metabolites and related substances of rabeprazole, an anti-ulcerative drug, Synthetic Communications, 2009, 39(2), 278-290
Rabeprazole N-Oxide Raw materials
- 1H-1,3-benzodiazole-2-thiol
- 2-Chloromethyl-4-(3-methoxypropoxy)-3-methylpyridine Hydrochloride
- Rabeprazole Sulfide N-Oxide
- Rabeprazole Sulfide
- 2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one
Rabeprazole N-Oxide Preparation Products
Rabeprazole N-Oxide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
924663-38-7 (Rabeprazole N-Oxide) Related Products
- 117976-90-6(Rabeprazole sodium)
- 169905-00-4(2-[(4-ETHOXY-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE)
- 176219-04-8(Omeprazole N-Oxide)
- 924663-40-1(Rabeprazole Sulfide N-Oxide)
- 213476-12-1(Lansoprazole N-Oxide)
- 117976-89-3(Rabeprazole)
- 953787-54-7(Lansoprazole Sulfone N-Oxide)
- 924663-37-6(Rabeprazole Sulfone N-Oxide)
- 117976-94-0(1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-)
- 158812-85-2(Omeprazole Sulfone N-Oxide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk